Cas no 125117-98-8 (5-isocyanatopyridine-2-carbonitrile)

• Product Name: 5-isocyanatopyridine-2-carbonitrile
• CAS No: 125117-98-8
• MF: C₇H₃N₃O
• MW: 145.118220567703
• MDL: MFCD18816437
• CID: 896754
• PubChem ID: 20066442
• Update Time: 2025-11-07

5-isocyanatopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile,5-isocyanato-(9CI)
• 5-isocyanatopyridine-2-carbonitrile

• MDL： MFCD18816437
• Inchi： 1S/C7H3N3O/c8-3-6-1-2-7(4-9-6)10-5-11/h1-2,4H
• InChI Key： IPFBPXVGHDEQNF-UHFFFAOYSA-N
• SMILES： O=C=NC1=CN=C(C#N)C=C1

Computed Properties

• Exact Mass: 145.02769
• Monoisotopic Mass: 145.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 66.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives